3-(4-fluorophenyl)-1-methyl-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-(4-fluorophenyl)-2-methyl-N-[(1-methyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-yl)methyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C19H20FN5O2/c1-24-17-7-8-27-11-14(17)16(23-24)10-21-19(26)18-9-15(22-25(18)2)12-3-5-13(20)6-4-12/h3-6,9H,7-8,10-11H2,1-2H3,(H,21,26)
• InChI Key: KCIXATCTPQJTDJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(COCC2)C(=N1)CNC(=O)C3=CC(=NN3C)C4=CC=C(C=C4)F
• Molecular Formula: C19H20FN5O2
• Molecular Weight: 369.4 g/mol

Description

3-(4-fluorophenyl)-1-methyl-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C19H20FN5O2 and its molecular weight is 369.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research on similar compounds has led to the development of novel synthetic routes and characterization techniques. One study describes the synthesis and characterization of N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide, indicating the complexity and specificity involved in creating such compounds. This particular study also highlighted the importance of accurate labeling and the potential for mislabeling in research chemicals, underscoring the need for thorough analytical characterization, including chromatographic, spectroscopic, and mass spectrometric platforms, as well as crystal structure analysis (McLaughlin et al., 2016).

Molecular Applications

The extensive analytical characterization forms the basis for understanding the compound's properties and potential applications. Studies on similar compounds have explored their utility in various domains, including medicinal chemistry, where fluorinated pyrazoles are of considerable interest due to their potential as building blocks for the development of therapeutic agents. These compounds are valued for their versatility in further functionalization, which is critical in the discovery and development of new drugs (Surmont et al., 2011).

Crystal Structure and Drug Design

Crystal structure analysis, such as that conducted on 3,5-bis(4-fluorophenyl)-4,5-dihydropyrazole-1-carboxamide, provides essential insights into the molecular configuration, intermolecular interactions, and potential binding mechanisms of these compounds. Such information is crucial for the rational design of drugs, enabling the prediction and optimization of interactions with biological targets (Jasinski et al., 2012).